Cas no 443683-31-6 (Benzenethiol, 2,3,5,6-tetraiodo-)

• Product Name: Benzenethiol, 2,3,5,6-tetraiodo-
• CAS No: 443683-31-6
• MF: C₆H₂I₄S
• MW: 613.762969493866
• CID: 3988208
• Update Time: 2025-10-29

Benzenethiol, 2,3,5,6-tetraiodo- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,3,5,6-tetraiodo-

• Inchi： 1S/C6H2I4S/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
• InChI Key： DDXZIWSTUSVUPM-UHFFFAOYSA-N
• SMILES： C1(S)=C(I)C(I)=CC(I)=C1I

Experimental Properties

• Density: 3.224±0.06 g/cm3(Predicted)
• Boiling Point: 452.8±45.0 °C(Predicted)
• pka: 3.90±0.50(Predicted)

Additional information on Benzenethiol, 2,3,5,6-tetraiodo-

Benzenethiol, 2,3,5,6-tetraiodo (CAS No. 443683-31-6): A Comprehensive Overview in Modern Chemical Research

Benzenethiol, 2,3,5,6-tetraiodo, identified by the CAS number 443683-31-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This tetraiodinated derivative of benzenethiol exhibits unique structural and electronic properties, making it a valuable intermediate in various synthetic applications. The presence of four iodine atoms at the 2,3,5,6 positions introduces distinct reactivity and stability characteristics, which are exploited in advanced chemical synthesis and material science.

The compound's molecular structure consists of a benzene ring substituted with four iodine atoms and a thiol (-SH) group. This arrangement confers a high degree of electrophilicity to the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in pharmaceutical synthesis. The thiol group further enhances its utility as a nucleophile in organic transformations, enabling the construction of complex molecular architectures.

In recent years, Benzenethiol, 2,3,5,6-tetraiodo has been explored in the development of novel materials with tailored electronic properties. Its high iodine content makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated its ability to serve as a precursor for synthesizing conjugated polymers and small molecules that exhibit exceptional charge transport capabilities. These advancements highlight the compound's potential in next-generation electronic technologies.

The pharmaceutical industry has also shown interest in Benzenethiol, 2,3,5,6-tetraiodo due to its structural features that mimic biologically active scaffolds. By incorporating this compound into drug discovery programs, scientists aim to develop novel therapeutic agents with improved efficacy and selectivity. Preliminary studies suggest that derivatives of this molecule may exhibit promising activities against various diseases, including cancer and infectious disorders. The tetraiodo substitution pattern enhances binding affinity to biological targets by increasing lipophilicity and surface area interactions.

Synthetic methodologies for preparing Benzenethiol, 2,3,5,6-tetraiodo have been refined to achieve high yields and purity levels. Common approaches involve the iodination of benzenethiol using iodine sources such as N-iodosuccinimide (NIS) or molecular iodine (I₂) under controlled conditions. The reaction typically requires catalysts like palladium or copper to facilitate regioselective iodination at the desired positions. Advances in green chemistry have also led to the development of solvent-free and microwave-assisted synthetic routes, reducing environmental impact while maintaining efficiency.

The compound's stability under various conditions makes it suitable for long-term storage and transportation without significant degradation. However, its sensitivity to light and air necessitates careful handling under inert atmospheres when used in sensitive applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its identity and purity before use in research or industrial processes.

In conclusion, Benzenethiol, 2,3,5,6-tetraiodo (CAS No. 443683-31-6) represents a versatile building block with broad applications across multiple scientific disciplines. Its unique structural features enable innovative approaches in material science and pharmaceutical development. As research continues to uncover new uses for this compound, its importance in modern chemical innovation is expected to grow further.